Cas no 1804856-89-0 (Ethyl 4-(bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804856-89-0
• MF: C₁₁H₁₀BrF₃INO₃
• MW: 468.005685329437
• CID: 4837227
• Update Time: 2025-05-18

Ethyl 4-(bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H10BrF3INO3/c1-2-19-9(18)4-7-6(5-12)3-8(17-10(7)16)20-11(13,14)15/h3H,2,4-5H2,1H3
• InChI Key： CKWZVQYDATYKNX-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)OCC)=C(CBr)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate

Ethyl 4-(bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804856-89-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1804856-89-0, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both bromomethyl and iodo substituents, along with a trifluoromethoxy group, make it an invaluable building block for medicinal chemists.

The bromomethyl moiety in Ethyl 4-(bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate provides a reactive site for further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing complex molecular architectures, such as those found in kinase inhibitors and other small-molecule drugs. The iodo substituent, on the other hand, offers another layer of reactivity, enabling cross-coupling reactions like Suzuki-Miyaura and Stille couplings, which are widely employed in drug discovery to introduce aryl or vinyl groups into the molecule.

The presence of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for oral administration. This group is also known to improve binding affinity to biological targets by increasing electron density and polarizability. Recent studies have demonstrated the utility of Ethyl 4-(bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate in the development of novel antiviral agents. For instance, researchers have leveraged its reactivity to synthesize derivatives that exhibit potent inhibition against viral proteases, contributing to the fight against emerging infectious diseases.

In addition to its role in antiviral drug development, Ethyl 4-(bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate has been explored in the synthesis of compounds targeting neurological disorders. The pyridine core is a common pharmacophore in drugs used to treat conditions such as Alzheimer's disease and Parkinson's disease. By modifying this core structure with functional groups like bromomethyl, iodo, and trifluoromethoxy, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of their candidates. Preliminary studies suggest that derivatives of this compound show promise in modulating neurotransmitter activity, offering a new avenue for therapeutic intervention.

The synthetic versatility of Ethyl 4-(bromomethyl)-2-(iodo)-6-()pyridine-3-acetate extends beyond pharmaceutical applications. It has been utilized in materials science for the development of advanced polymers and liquid crystals. The combination of halogenated pyridine derivatives with other functional groups allows for the creation of materials with tailored electronic and optical properties. These materials are particularly relevant in the growing field of organic electronics, where efficient charge transport is essential for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The industrial production of Ethyl 4-(-6-()pyridine-3-acetate adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as column chromatography and recrystallization to isolate the compound in high yield. These processes are critical for meeting the demands of both academic research laboratories and pharmaceutical companies, which rely on high-quality intermediates for their drug discovery programs.

In conclusion, Ethyl 4-(-6-()pyridine-3-acetate (CAS No. 1804856-89-0) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for medicinal chemists developing new drugs. Furthermore, its potential in materials science underscores its importance beyond traditional pharmaceutical applications. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is likely to grow even further.